Cas no 33739-27-4 (Cyclohexanone,2-[(diphenylamino)methylene]-)

• Product Name: Cyclohexanone,2-[(diphenylamino)methylene]-
• CAS No: 33739-27-4
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 323747
• PubChem ID: 5477418
• Update Time: 2025-04-19

Cyclohexanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-[(diphenylamino)methylene]-
• (2E)-2-[(N-phenylanilino)methylidene]cyclohexan-1-one
• NSC315569
• 33739-27-4
• DTXSID80420429
• NSC-315569

• Inchi： 1S/C19H19NO/c21-19-14-8-7-9-16(19)15-20(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-6,10-13,15H,7-9,14H2/b16-15+
• InChI Key： AUNZIONSDILFEY-FOCLMDBBSA-N
• SMILES： O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCC1

Computed Properties

• Exact Mass: 277.14677
• Monoisotopic Mass: 277.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 417.6°Cat760mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.677
• PSA: 20.31
• LogP: 4.85170